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Compound of Interest

Compound Name: 3-Pyridinemethanol

Cat. No.: B1662793

For immediate release: This document provides essential safety and logistical information for
the proper disposal of 3-Pyridinemethanol (CAS No. 100-55-0), also known as nicotinyl
alcohol or 3-pyridylcarbinol. Researchers, scientists, and drug development professionals are
advised to adhere to these procedures to ensure safety and compliance with environmental
regulations.

3-Pyridinemethanol is a hazardous chemical requiring careful handling and disposal. It is
classified as harmful if swallowed, a skin and eye irritant, and may cause respiratory
irritation[1]. Improper disposal can lead to environmental contamination and health risks.
Therefore, it is imperative that this substance is not discharged into sewer systems or disposed
of with regular trash[2][3].

Core Disposal Procedures

The primary method for the disposal of 3-Pyridinemethanol is through an approved hazardous
waste disposal facility.[1][4] This typically involves incineration by a licensed chemical
destruction plant.

Step-by-Step Disposal Protocol:
» Waste Identification and Segregation:

o Clearly label all containers of 3-Pyridinemethanol waste with its name and associated
hazards.
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o Do not mix 3-Pyridinemethanol waste with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office[4].

o Container Management:

o Keep 3-Pyridinemethanol waste in its original container or a compatible, properly sealed
container to prevent leaks or spills[1][2][4].

o Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials such as acids, strong oxidizing agents, and acid chlorides[1][3].

o Disposal of Contaminated Materials:

o Any materials that have come into contact with 3-Pyridinemethanol, such as personal
protective equipment (PPE), absorbent materials from spills, or empty containers, must be
treated as hazardous waste.

o Contaminated packaging should be disposed of as unused product[4]. Alternatively,
containers can be triple-rinsed and offered for recycling or reconditioning, or punctured to
render them unusable before disposal in a sanitary landfill, in accordance with local
regulations[2][5].

e Arranging for Disposal:

o Contact your institution's EHS office or a licensed chemical waste disposal company to
arrange for pickup and disposal[2][4].

o Ensure that all disposal activities comply with local, regional, and national hazardous
waste regulations[4][6][7].

Emergency Procedures for Spills

In the event of a spill, immediate action is necessary to contain the material and prevent
exposure.

e Ensure Proper Ventilation: Work in a well-ventilated area or use a fume hood to minimize
inhalation of vapors][3].
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o Contain the Spill: Use inert absorbent materials such as sand, vermiculite, or diatomite to
contain the spill[3][4].

e Collect and Dispose: Carefully collect the absorbed material into a sealed, labeled container
for hazardous waste disposal[2][4].

o Decontaminate: Clean the spill area thoroughly.

Quantitative Data

At present, there is no specific quantitative data available in the provided search results
regarding permissible disposal concentrations or other quantitative waste-related metrics for 3-
Pyridinemethanol. Always consult your local and institutional regulations for any specific
quantitative limits.

Physical and Chemical Properties[1][8]

Physical State Liquid

Appearance Light yellow

Odor Odorless

Melting Point/Range -7°C/19.4°F

Boiling Point/Range 259 °C/498.2 °F @ 760 mmHg
Flash Point 149 °C/300.2 °F

Specific Gravity 1.124

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 3-
Pyridinemethanol.
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3-Pyridinemethanol Waste Generated

Is the container empty?

Triple-rinse with a suitable solvent

Treat as hazardous waste

Collect rinsate as hazardous waste Dispose of rinsed container as non-hazardous waste or recycle (check local regulations)

Segregate and store in a labeled, sealed, compatible container

Y

Store in a cool, dry, well-ventilated area away from incompatibles

Contact Environmental Health & Safety (EHS) or a licensed waste disposal company

Arrange for pickup and disposal via incineration or other approved methods

Click to download full resolution via product page

Disposal workflow for 3-Pyridinemethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662793#3-pyridinemethanol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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